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Compound of Interest

Compound Name: Benzil monohydrazone

Cat. No.: B7790934

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzil monohydrazone is an organic compound with significant applications as a versatile
intermediate in chemical synthesis. This technical guide provides a comprehensive overview of
its core chemical and physical properties, detailed structural information, and explicit
experimental protocols for its synthesis and subsequent reactions. While the direct involvement
of benzil monohydrazone in specific signaling pathways is not extensively documented, this
guide also touches upon the broader biological activities exhibited by the hydrazone class of
compounds, offering context for its potential relevance in drug discovery and development.

Chemical Structure and Identification

Benzil monohydrazone is systematically named (2E)-2-hydrazinylidene-1,2-diphenylethan-1-
one. Its structure consists of a hydrazone group formed from the reaction of one of the ketone
groups of benzil with hydrazine.
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Identifier Value

IUPAC Name (2E)-2-hydrazinylidene-1,2-diphenylethanone[1]
CAS Number 5344-88-7[2][3]

Molecular Formula C14H12N20]2][3]

SMILES C1=CC=C(C=C1)C(=NN)C(=0)C2=CC=CC=C2

INChl=1S/C14H12N20/c15-16-13(11-7-3-1-4-8-

InChl 11)14(17)12-9-5-2-6-10-12/h1-10H,15H2/b16-
13+[1]
InChlKey CDQPGWNBSOSEMZ-DTQAZKPQSA-N[1]

Physicochemical Properties

A summary of the key physicochemical properties of benzil monohydrazone is presented
below. These properties are crucial for its handling, purification, and application in various
chemical reactions.
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Property Value Unit
Molecular Weight 224.26 g/mol [3]
Appearance Oﬁ-whij[e or light yellow ]
crystalline powder
Melting Point 150-152 °Cl4]
Boiling Point 390.7 °C at 760 mmHg[4]
Density 1.12 g/cm3[4]
Flash Point 190.1 °C[4]
Vapor Pressure 2.6 x10°° mmHg at 25°C[4]
LogP 2.93260 -[4]
Hydrogen Bond Donor Count 1 -[4]
Hydrogen Bond Acceptor
C);untg p 3 1
Rotatable Bond Count 3 -[4]

Spectral Data

Spectral data are essential for the structural elucidation and purity assessment of benzil

monohydrazone.
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Spectroscopy

Key Features

Infrared (IR)

The IR spectrum, typically recorded as a KBr
pellet or Nujol mull, shows characteristic peaks
for N-H, C=0, and C=N stretching vibrations.[5]

Nuclear Magnetic Resonance (NMR)

1H NMR and 3C NMR spectra in solvents like
DMSO-dse provide detailed information about the
proton and carbon environments in the

molecule.

Mass Spectrometry (MS)

Electron ionization mass spectrometry reveals
the molecular ion peak and characteristic

fragmentation patterns.[2]

Experimental Protocols

Synthesis of Benzil Monohydrazone from Benzil and

Hydrazine Hydrate

This protocol details the preparation of benzil monohydrazone in high yield.

Materials:

e Benzil (158 g, 0.75 mole)

e 85% Hydrazine hydrate solution in water (45 g, 0.75 mole)

» Ethanol (300 ml)

Procedure:

¢ Dissolve benzil in hot ethanol in a suitable reaction flask.

o Slowly add the 85% hydrazine hydrate solution to the hot benzil solution with continuous

stirring.

e The product will start to precipitate after about three-fourths of the hydrazine hydrate has

been added.[6]

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Benzil-monohydrazone
https://webbook.nist.gov/cgi/inchi?ID=C5344887&Mask=80
https://www.benchchem.com/product/b7790934?utm_src=pdf-body
https://www.benchchem.com/product/b7790934?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv3p0356
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

After the complete addition of hydrazine hydrate, heat the mixture under reflux for 5 minutes.

[6]

Cool the flask to 0°C in an ice bath to ensure complete precipitation.[6]
Filter the precipitated benzil monohydrazone using suction filtration.
Wash the collected solid twice with 100-ml portions of cold ethanol.[6]

Dry the product. A yield of 94% can be expected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sphinxsai.com [sphinxsai.com]

e 2. Benzil monohydrazone [webbook.nist.gov]

e 3. scbt.com [scbt.com]

4. Benzil monohydrazone | lookchem [lookchem.com]

e 5. Hydrazonodeoxybenzoin | C14H12N20 | CID 5538956 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to Benzil Monohydrazone:
Chemical Properties, Structure, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b7790934#benzil-monohydrazone-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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